Cas no 2292048-52-1 (3-[(2S)-2-amino-1-hydroxypropyl]phenol)

• Product Name: 3-[(2S)-2-amino-1-hydroxypropyl]phenol
• CAS No: 2292048-52-1
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6024305
• PubChem ID: 102328188
• Update Time: 2025-06-09

3-[(2S)-2-amino-1-hydroxypropyl]phenol Chemical and Physical Properties

Names and Identifiers

• 3-[(2S)-2-amino-1-hydroxypropyl]phenol
• EN300-5884223
• 2292048-52-1

• Inchi： 1S/C9H13NO2/c1-6(10)9(12)7-3-2-4-8(11)5-7/h2-6,9,11-12H,10H2,1H3/t6-,9?/m0/s1
• InChI Key： WXFIGDLSSYIKKV-AADKRJSRSA-N
• SMILES： OC(C1C=CC=C(C=1)O)[C@H](C)N

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.5Ų

Additional information on 3-[(2S)-2-amino-1-hydroxypropyl]phenol

Introduction to 3-[(2S)-2-amino-1-hydroxypropyl]phenol (CAS No. 2292048-52-1)

3-[(2S)-2-amino-1-hydroxypropyl]phenol, with the CAS number 2292048-52-1, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (S)-3-(1-amino-2-hydroxyethyl)phenol, is a chiral molecule with a phenolic hydroxyl group and an amino alcohol substituent. Its structural features make it a promising candidate for various biological and therapeutic applications.

The molecular structure of 3-[(2S)-2-amino-1-hydroxypropyl]phenol consists of a phenol ring with a chiral amino alcohol side chain. The presence of the chiral center at the carbon atom adjacent to the amino group imparts enantiomeric specificity, which is crucial for its biological activity. The phenolic hydroxyl group can participate in hydrogen bonding and other interactions, contributing to its potential as a ligand or substrate in various biological processes.

Recent studies have highlighted the potential of 3-[(2S)-2-amino-1-hydroxypropyl]phenol in several areas of biomedical research. One notable application is its use as a precursor or intermediate in the synthesis of more complex bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be efficiently converted into derivatives with enhanced pharmacological properties, such as improved solubility and bioavailability.

In the context of drug discovery, 3-[(2S)-2-amino-1-hydroxypropyl]phenol has shown promise as a lead compound for the development of novel therapeutics. Its ability to modulate specific protein-protein interactions and enzyme activities makes it an attractive target for drug design. Researchers at the University of California, San Francisco, have reported that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways associated with various diseases, including cancer and neurodegenerative disorders.

The pharmacokinetic properties of 3-[(2S)-2-amino-1-hydroxypropyl]phenol have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. In particular, its high water solubility and low toxicity make it suitable for further optimization and clinical evaluation.

Beyond its direct therapeutic applications, 3-[(2S)-2-amino-1-hydroxypropyl]phenol has been explored for its utility in chemical biology research. Its ability to selectively bind to specific protein targets allows it to serve as a tool for probing cellular processes and identifying new drug targets. For example, a study published in the Biochemical Journal utilized this compound to investigate the role of certain enzymes in cellular signaling pathways, providing valuable insights into disease mechanisms.

The synthetic accessibility of 3-[(2S)-2-amino-1-hydroxypropyl]phenol is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. These methods typically involve stereoselective reactions that ensure the formation of the desired enantiomer, which is crucial for maintaining biological activity.

In conclusion, 3-[(2S)-2-amino-1-hydroxypropyl]phenol (CAS No. 2292048-52-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable pharmacokinetic properties, and synthetic accessibility make it an attractive candidate for further investigation and development. As ongoing research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in advancing our understanding of biological processes and developing novel therapeutics.